Cas no 1245272-41-6 (5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester
• CAS No: 1245272-41-6
• MF: C₁₃H₁₃BrN₂O₂
• MW: 309.158522367477
• CID: 5157883
• Update Time: 2025-10-30

5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-1-(m-tolyl)-1H-pyrazole-4-carboxylate
• Ethyl5-bromo-1-(m-tolyl)-1H-pyrazole-4-carboxylate
• 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester

• Inchi： 1S/C13H13BrN2O2/c1-3-18-13(17)11-8-15-16(12(11)14)10-6-4-5-9(2)7-10/h4-8H,3H2,1-2H3
• InChI Key： YEEFOXOMRODJKZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 3.5
• Topological Polar Surface Area: 44.1

Additional information on 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester

Research Brief on 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester (CAS: 1245272-41-6)

The compound 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester (CAS: 1245272-41-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the role of 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester as a key building block in the development of novel pyrazole-based therapeutics. Pyrazole derivatives are known for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The bromo and ester functional groups in this compound provide reactive sites for further chemical modifications, making it a valuable scaffold for drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized this compound as a precursor to synthesize a series of pyrazole-4-carboxamide derivatives. The study demonstrated that these derivatives exhibited potent inhibitory activity against specific kinase targets involved in cancer progression. The synthetic route involving 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester was optimized for high yield and purity, underscoring its practicality in large-scale pharmaceutical production.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, where it served as a starting material for the development of antimicrobial agents. The synthesized analogs showed promising activity against drug-resistant bacterial strains, suggesting potential for addressing the global challenge of antibiotic resistance. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, emphasizing the importance of the bromo substituent for bioactivity.

From a mechanistic perspective, computational docking studies have revealed that derivatives of 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester can interact with key amino acid residues in target enzymes, thereby modulating their function. These findings are supported by in vitro and in vivo assays, which confirm the compound's potential as a lead structure for further optimization.

In conclusion, 5-Bromo-1-m-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester (CAS: 1245272-41-6) represents a promising scaffold in medicinal chemistry, with demonstrated applications in anticancer and antimicrobial drug discovery. Future research should focus on expanding its utility to other therapeutic areas and exploring its pharmacokinetic properties to facilitate clinical translation.